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Compound of Interest

Compound Name:
Methyl 3-hydroxyisoxazole-5-

carboxylate

CAS No.: 10068-07-2

Cat. No.: B014425

Get Quote

Methyl 3-hydroxyisoxazole-5-carboxylate (CAS No. 10068-07-2) is a heterocyclic compound

of significant interest in the pharmaceutical and agrochemical industries.[1] It serves as a

pivotal intermediate in the synthesis of a variety of biologically active molecules, including

tetracycline antibiotics and agents targeting neurological disorders.[1][2][3] The efficiency of

synthesis, purification, formulation, and ultimately, the bioavailability of active pharmaceutical

ingredients (APIs) derived from this molecule are all critically dependent on a thorough

understanding of its solubility characteristics.

This technical guide provides a comprehensive analysis of the solubility of Methyl 3-
hydroxyisoxazole-5-carboxylate in organic solvents. Moving beyond a simple list of solvents,

we will explore the physicochemical properties that govern its dissolution, present established

qualitative data, and provide robust, field-proven protocols for researchers to systematically

determine solubility in their own laboratory settings. This document is intended for researchers,

chemists, and drug development professionals who require a deep, practical understanding of

this compound's behavior in solution.
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Physicochemical Profile and Its Implications for
Solubility
The solubility of a compound is not a random phenomenon; it is dictated by its molecular

structure. The principle of "like dissolves like" serves as our primary guide, meaning that polar

solutes tend to dissolve in polar solvents, and non-polar solutes in non-polar solvents.[4] An

examination of the structure of Methyl 3-hydroxyisoxazole-5-carboxylate reveals several key

features that govern its interactions with solvents.

Key Molecular Attributes:

Molecular Formula: C₅H₅NO₄[1][2]

Molecular Weight: Approximately 143.10 g/mol [2][5]

Appearance: White to light yellow crystalline powder[1][2][3]

Melting Point: 160-166 °C[1][2]

The molecule's architecture features a polar isoxazole ring, a hydroxyl group (-OH), and a

methyl ester group (-COOCH₃). These functional groups impart a distinct polarity and the

capacity for specific intermolecular interactions.

Polarity and Hydrogen Bonding: The presence of nitrogen and oxygen atoms within the

isoxazole ring makes the heterocycle itself polar.[6] More importantly, the hydroxyl group acts

as a hydrogen bond donor, while the oxygen and nitrogen atoms of the ring, the carbonyl

oxygen (C=O), and the ester oxygen (-O-) all act as hydrogen bond acceptors.[5] This

extensive capacity for hydrogen bonding is the dominant factor driving its solubility in polar

protic solvents like alcohols. The computed XLogP3 value of -0.2 suggests the compound is

relatively hydrophilic.[5]

Keto-Enol Tautomerism: The 3-hydroxyisoxazole moiety can exist in equilibrium with its keto

tautomer, methyl 3-oxo-2,3-dihydroisoxazole-5-carboxylate.[3][5] This tautomerism can

influence the compound's electronic distribution and its specific interactions with different

solvent molecules, thereby affecting solubility. The presence of the acidic proton on the
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hydroxyl group also implies that its solubility can be dramatically increased in basic solutions

through the formation of a highly polar salt.

Qualitative Solubility Data
While comprehensive quantitative solubility data (e.g., in g/100 mL) is not widely published in

the literature, several sources provide consistent qualitative descriptions. This information,

often derived from synthesis and purification procedures, offers valuable practical guidance.

Organic Solvent Solvent Type
Observed
Solubility

Source(s)

Methanol Polar Protic Soluble [2][3]

Ethanol Polar Protic Soluble [2][3]

Ethyl Acetate Polar Aprotic Soluble [2][3]

Chloroform Weakly Polar Soluble [2][3]

Diethyl Ether Weakly Polar Soluble [2][3]

Dimethylformamide

(DMF)
Polar Aprotic Soluble [7][8]

Expert Analysis: The observed solubility aligns perfectly with our analysis of the compound's

physicochemical properties.

High solubility in polar protic solvents (Methanol, Ethanol) is driven by strong hydrogen

bonding interactions between the solvent's hydroxyl groups and the multiple hydrogen bond

donor/acceptor sites on the solute molecule.

Solubility in polar aprotic solvents (Ethyl Acetate, DMF) is facilitated by dipole-dipole

interactions.

The use of Diethyl Ether and Ethyl Acetate as extraction solvents during synthesis confirms

its solubility in these moderately polar media.[7][9]
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Systematic Approach to Solubility Determination:
Experimental Protocols
For any new solvent system or for process optimization, experimental verification is paramount.

The following protocols provide a self-validating, systematic approach to characterizing

solubility.

Protocol 3.1: Rapid Qualitative Solubility Screening
This protocol is designed for a quick initial assessment of solubility in a range of solvents at

ambient temperature. The standard threshold for "soluble" in such screening is often defined as

dissolving at least 30-50 mg in 1 mL of solvent.

Methodology:

Preparation: Dispense 1.0 mL of the test solvent into a clear glass vial (e.g., a 4 mL vial).

Solute Addition: Accurately weigh approximately 30 mg of Methyl 3-hydroxyisoxazole-5-
carboxylate and add it to the vial.

Mixing: Cap the vial and vortex or shake vigorously for 60 seconds.

Observation: Visually inspect the solution against a dark background. Look for any

undissolved solid particles.

Classification:

Soluble: The solid completely dissolves, leaving a clear solution.

Partially Soluble: Some, but not all, of the solid dissolves.

Insoluble: No significant amount of the solid dissolves.

Confirmation (for "Soluble" results): Add another 20 mg of the solute to the vial and repeat

the mixing process to confirm that the initial observation was not near the saturation point.
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Start: Select Test Solvent

Add 1 mL of Solvent
to Vial

Add ~30 mg of Compound

Vortex / Shake Vigorously
for 60 seconds

Visually Inspect for
Undissolved Solid

Classify: Soluble

 Clear Solution 

Classify: Insoluble or
Partially Soluble

 Solid Remains 

End: Record Result
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Solubility Classification Pathway

Water Soluble Path Water Insoluble Path

Test Solubility in Water

Test pH of Aqueous Solution

 Soluble 

Test Solubility in 5% NaOH

 Insoluble 

Result: Acidic Compound
(e.g., low MW Carboxylic Acid)

 pH < 5 

Result: Basic Compound
(e.g., low MW Amine)

 pH > 8 

Result: Neutral Polar Compound
(e.g., low MW Alcohol, Ester)

 pH 5-8 

Result: Weak Acid
(Phenol, Enol)

 Soluble 

Test Solubility in 5% HCl

 Insoluble 

Result: Base (Amine)

 Soluble 

Result: Neutral Compound
(Alkane, Alkyl Halide, Ether, etc.)

 Insoluble 

Click to download full resolution via product page

Caption: Decision tree for systematic solubility classification.

Practical Considerations and Influencing Factors
Temperature: For most solid solutes, solubility increases with temperature. [6]This principle

is fundamental to purification by recrystallization. When selecting a recrystallization solvent,

the ideal choice is one in which the compound is sparingly soluble at room temperature but

highly soluble at the solvent's boiling point.

Purity: The presence of impurities can alter the observed solubility, sometimes increasing it

through co-solvency effects or decreasing it by disrupting the crystal lattice energy in an

unpredictable way.
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Solvent Grade and Water Content: The presence of even small amounts of water in organic

solvents can significantly increase the solubility of a polar, hydrogen-bonding compound like

Methyl 3-hydroxyisoxazole-5-carboxylate. Always use dry, high-purity solvents for

reproducible results.

Conclusion
Methyl 3-hydroxyisoxazole-5-carboxylate is a polar heterocyclic compound whose solubility

is governed by its strong hydrogen bonding capabilities and overall molecular polarity. It is

readily soluble in polar protic solvents like methanol and ethanol, as well as common polar

aprotic solvents such as ethyl acetate and DMF. [2][3][7]Its acidic hydroxyl group also allows for

dissolution in aqueous basic solutions. A systematic, protocol-driven approach to solubility

testing is essential for any application, from synthetic workup to final formulation, ensuring

reproducible and predictable results. Understanding these fundamental properties is key to

unlocking the full potential of this versatile chemical building block in research and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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